Cas no 5275-24-1 (2-amino-4-(4-ethylphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile)

• Product Name: 2-amino-4-(4-ethylphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• CAS No: 5275-24-1
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 1584305
• PubChem ID: 2838951
• Update Time: 2025-04-21

2-amino-4-(4-ethylphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4-ethylphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• 4H-1-benzopyran-3-carbonitrile, 2-amino-4-(4-ethylphenyl)-5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo-
• 2-amino-4-(4-ethylphenyl)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
• AKOS022009651
• NCGC00322418-01
• AG-205/11317148
• 339580-25-5
• SR-01000509209
• DTXSID20385563
• AB00078674-04
• SR-01000509209-1
• Cambridge id 5275241
• AB00078674-01
• STK743384
• CCG-25820
• 5275-24-1
• AKOS000672233

• Inchi： 1S/C20H22N2O2/c1-4-12-5-7-13(8-6-12)17-14(11-21)19(22)24-16-10-20(2,3)9-15(23)18(16)17/h5-8,17H,4,9-10,22H2,1-3H3
• InChI Key： UXAPDTRWWQUYMR-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC(CC)=CC=2)C2C(CC(C)(C)CC1=2)=O)N

Computed Properties

• Exact Mass: 322.16826
• Monoisotopic Mass: 322.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 551.4°C at 760 mmHg
• Flash Point: 287.2°C
• Refractive Index: 1.599
• PSA: 76.11